Cas no 63358-49-6 (Aspoxicillin)

• Product Name: Aspoxicillin
• CAS No: 63358-49-6
• MF: C₂₁H₂₇N₅O₇S
• MW: 493.533383607864
• CID: 58029
• PubChem ID: 71961
• Update Time: 2025-04-18

Aspoxicillin Chemical and Physical Properties

Names and Identifiers

• Aspoxicillin
• (2S,5R,6R)-6-[(2R)-2-[(2R)-2-Amino-3-(N-methylcarbamoyl)-propionamido]-2-(p-hydroxyphenyl)acetamido]-3,3-dimehtyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• Aspoxicilin
• ASPOXICILLIN 3-HYDRATE
• Doyle
• n(sup4)-methyl-d-asparagininylamoxicillin
• TA 058
• Doyle (TN)
• Aspoxicilline
• Glycinamide, N-methyl-D-asparaginyl-N-(2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-6-yl)-D-2-(4-hydroxyphenyl)-, (2S-(2-alpha,5-alpha,6-beta))-
• AKOS040732482
• GTPL12293
• SCHEMBL34176
• Aspoxicillinum [Latin]
• DB13816
• ASPOXICILLIN [WHO-DD]
• UNII-0745KNO26J
• CS-0114376
• D07469
• DTXSID6046921
• CHEBI:31240
• ASPOXICILLIN [INN]
• MS-29166
• 0745KNO26J
• Q27114235
• Aspoxicilina [Spanish]
• ASPOXICILLIN [MI]
• Aspoxicillan
• Aspoxicilline [French]
• CHEMBL1318150
• (2S,5R,6R)-6-[[(2R)-2-[[(2R)-2-amino-4-methylamino-4-oxobutanoyl]amino]-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• NS00011613
• (2S,5R,6R)-6-[[(2R)-2-[[(2R)-2-amino-4-(methylamino)-4-oxo-butanoyl]amino]-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Aspoxicillin (JAN/INN)
• Tox21_112810
• NCGC00181352-01
• BHELIUBJHYAEDK-OAIUPTLZSA-N
• Aspoxicillinum
• N(sup 4)-Methyl-D-asparagininylamoxicillin
• Glycinamide, N-methyl-D-asparaginyl-N-(2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-6-yl)-D-2-(4-hydroxyphenyl)-, [2S-(2?,5?,6?)]-; ASPC; Aspoxicillin; Doyle; TA 058
• Aspoxicillin (>80%)
• 63358-49-6
• CCRIS 2514
• Aspoxicillin [INN:JAN]
• TA-058
• Aspoxicilina
• ASPOXICILLIN [MART.]
• (2S,5R,6R)-6-[[(2R)-2-[[(2R)-2-amino-4-(methylamino)-4-oxobutanoyl]amino]-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• HY-135842
• DTXCID4026921
• CAS-63358-49-6
• (2S,5R,6R)-6-((2R)-2-((2R)-2-Amino-3-(methylcarbamoyl)propionamido)-2-(p-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• G13896
• ASPC
• DA-50752
• Glycinamide, N-methyl-D-asparaginyl-N-(2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-6-yl)-D-2-(4-hydroxyphenyl)-, [2S-(2a,5a,6ss)]-; ASPC; Aspoxicillin; Doyle; TA 058

• Inchi： 1S/C21H27N5O7S/c1-21(2)15(20(32)33)26-18(31)14(19(26)34-21)25-17(30)13(9-4-6-10(27)7-5-9)24-16(29)11(22)8-12(28)23-3/h4-7,11,13-15,19,27H,8,22H2,1-3H3,(H,23,28)(H,24,29)(H,25,30)(H,32,33)/t11-,13-,14-,15+,19-/m1/s1
• InChI Key： BHELIUBJHYAEDK-OAIUPTLZSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC(=CC=1)O)NC([C@@H](CC(NC)=O)N)=O)=O)=O

Computed Properties

• Exact Mass: 494.14700
• Monoisotopic Mass: 493.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.4
• Topological Polar Surface Area: 217A^2

Experimental Properties

• Color/Form: Colorless crystalline powder
• Density: 1.51
• Melting Point: 195-198° (dec)
• Boiling Point: 985.1 °C at 760 mmHg
• Flash Point: 549.5 °C
• Refractive Index: 1.672
• PSA: 215.87000
• LogP: 0.35450

Aspoxicillin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：MB7548000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38